Cas no 260973-82-8 (Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 260973-82-8
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 1425258
• PubChem ID: 2741473
• Update Time: 2025-10-29

Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-(4-nitrophenyl)-, ethyl ester
• Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• AKOS005171798
• DA-33746
• SCHEMBL13519243
• 260973-82-8
• ethyl5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
• STK505592
• ethyl 5-methyl-1-(4-nitrophenyl)pyrazole-4-carboxylate

• Inchi： 1S/C13H13N3O4/c1-3-20-13(17)12-8-14-15(9(12)2)10-4-6-11(7-5-10)16(18)19/h4-8H,3H2,1-2H3
• InChI Key： CTDHLRBNUZEMRC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC(=CC=2)[N+](=O)[O-])C=1C)=O

Computed Properties

• Exact Mass: 275.09069
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 87.26

Additional information on Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS No. 260973-82-8)

Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS No. 260973-82-8) is a specialized organic compound belonging to the pyrazole family. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a 5-methylpyrazole core substituted with a 4-nitrophenyl group at the 1-position and an ethyl carboxylate moiety at the 4-position, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for pyrazole-based compounds has surged, driven by their widespread use in drug discovery and material science. Researchers are particularly interested in Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate due to its potential as a building block for heterocyclic pharmaceuticals. Its nitrophenyl group enhances electron-withdrawing properties, which can influence reactivity in synthetic pathways. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 260973-82-8 typically involves multi-step reactions, including condensation and esterification processes. Its ethyl ester functionality offers advantages in solubility and bioavailability, a key consideration for drug formulation experts. Current literature highlights its utility in developing enzyme inhibitors and receptor modulators, addressing popular search queries like "pyrazole derivatives in cancer research" or "nitrophenyl compounds for antimicrobial agents."

From an industrial perspective, Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate is often discussed in contexts such as green chemistry and process optimization. Environmental concerns have led to increased searches for "sustainable synthesis of nitrophenyl compounds," prompting researchers to explore catalytic methods for its production. The compound’s crystalline nature also makes it relevant to X-ray crystallography studies, a hot topic in material characterization.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of CAS 260973-82-8, reflecting the pharmaceutical industry’s emphasis on quality control. Discussions around "pyrazole stability under storage conditions" or "spectroscopic analysis of ester derivatives" frequently appear in academic forums, underscoring the compound’s practical significance.

In summary, Ethyl 5-methyl-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate represents a compelling case study at the intersection of organic synthesis and applied chemistry. Its structural features cater to diverse research needs, from small-molecule therapeutics to functional materials, while industry trends continue to shape its applications. As interest in tailored heterocycles grows, this compound remains a valuable subject for both experimental and computational investigations.